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Compound of Interest

Compound Name:
Benzyldimethylstearylammonium

chloride

Cat. No.: B030447 Get Quote

This document provides a comprehensive technical overview of the safety and handling

protocols for Benzyldimethylstearylammonium Chloride (CAS No. 122-19-0). It is intended

for researchers, scientists, and professionals in drug development who may handle this

substance. The guide consolidates critical data on hazards, personal protection, emergency

procedures, and disposal.

Hazard Identification and Classification
Benzyldimethylstearylammonium chloride is classified as a hazardous substance requiring

careful handling. It is harmful if swallowed and causes serious eye damage.[1][2] It is also

recognized as being very toxic to aquatic life, with long-lasting effects.[1]

Table 1: GHS Hazard Classification
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Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3][4]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][3][4]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][3][4]

The signal word associated

with these hazards is Danger.

[1][2][3]

Table 2: Key Precautionary Statements (P-Statements)
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Code Precaution

P264
Wash hands and skin thoroughly after handling.

[1][3]

P270
Do not eat, drink or smoke when using this

product.[3][4]

P273 Avoid release to the environment.[1][3][4]

P280
Wear protective gloves, protective clothing, and

eye/face protection.[1][3][4]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor if you feel unwell.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

[4]

P310
Immediately call a POISON CENTER or doctor.

[1]

P391 Collect spillage.[1][3][4]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][3][4]

NFPA 704 Rating: This rating system from the National Fire Protection Association provides a

quick assessment of chemical hazards.

Health (Blue): 3 - Materials that, under emergency conditions, can cause serious or

permanent injury.[3]

Flammability (Red): 0 - Materials that will not burn under typical fire conditions.[5]

Instability/Reactivity (Yellow): 0 - Materials that are normally stable, even under fire

conditions.[5]
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Physical and Chemical Properties
Understanding the physical properties of a substance is crucial for its safe handling and

storage.

Table 3: Physical and Chemical Data

Property Value

Physical State Solid[3]

Color White to Off-White[3]

Melting Point 230°C (lit.)[3]

Boiling Point 120°C (lit.)[3]

Water Solubility 4000 g/L (at 20°C)[6]

LogP 3.89 (at 20°C)[6]

Molecular Formula C27H50ClN[3][6]

Molecular Weight 424.15 g/mol [2][6]

Toxicological and Ecological Information
This substance is moderately toxic if ingested and poses a significant risk of serious eye

damage upon contact.[1][6]

Table 4: Acute Toxicity Data

Test Route Species Value

LD50 Oral Rat 1250 mg/kg[1][7]

LD50 Oral Mouse 760 mg/kg[1]

LD50 Intraperitoneal - Poison by this route[6]

Ecological Data:
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Bioaccumulation: The substance has a moderate potential for bioconcentration in aquatic

organisms, with an estimated Bioconcentration Factor (BCF) of 71.[3][4]

Mobility in Soil: It is expected to be immobile in soil based on an estimated Soil Organic

Carbon-Water Partitioning Coefficient (Koc) of 3x10^7.[3][4]

Detailed, step-by-step experimental protocols for the cited toxicity and ecological studies are

not available in the source safety data sheets. However, the methodologies are standardized

tests:

LD50 (Lethal Dose, 50%): This is a standard measure of acute toxicity. The protocol involves

administering escalating doses of the substance to a group of test animals (e.g., rats, mice)

to determine the dose at which 50% of the population dies within a specified timeframe. The

results are typically expressed in milligrams of substance per kilogram of body weight.

BCF (Bioconcentration Factor): This value is determined by exposing aquatic organisms

(usually fish) to the chemical in a controlled environment and measuring the concentration of

the chemical in the organism's tissues compared to its concentration in the water. It indicates

how much the chemical is likely to build up in an organism.

Koc (Soil Organic Carbon-Water Partitioning Coefficient): This value, often estimated using

structure-activity relationship (SAR) models, predicts how a chemical will partition between

soil organic matter and water. A high Koc value suggests the substance will bind tightly to

soil and not move readily into groundwater.[3][4]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.

Engineering Controls: Handle in a well-ventilated place, preferably with local exhaust

ventilation to prevent the dispersion of dust.[1][2] Ensure that eyewash stations and safety

showers are readily accessible.[8][9]

Handling Practices: Avoid contact with skin, eyes, and clothing.[2][10] Avoid the formation of

dust and aerosols.[10] Wash hands and face thoroughly after handling.[2] Do not eat, drink,

or smoke in the work area.[3] Use non-sparking tools to prevent fire from electrostatic

discharge.[10]
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Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated

place.[3][4][10] Keep away from incompatible materials such as strong oxidizers and

reducing agents.[3][8] Store apart from foodstuff containers.[3][4] For long-term storage of

stock solutions, -80°C for up to 6 months or -20°C for up to 1 month is recommended.[11]

Table 5: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face
Wear tightly fitting safety goggles with side-

shields or a face shield.[3][10][12]

Skin
Wear chemical-impermeable gloves and

protective, impervious clothing.[3][10][12]

Respiratory

If dust is generated or exposure limits are

exceeded, use a full-face respirator with an

appropriate filter.[3][10]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Routes of Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move victim to fresh air. Immediately remove all
contaminated clothing.

Immediately rinse with water for at
least 15 minutes. Rinse mouth with water.

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.
Do not use mouth-to-mouth.

Seek Immediate Medical Attention

Wash off with soap and
plenty of water.

Remove contact lenses if present
and easy to do. Continue rinsing.

Do NOT induce vomiting.

Never give anything by mouth to an
unconscious person.

Click to download full resolution via product page

Caption: Logical workflow for first aid response to various exposure routes.

Inhalation: Move the victim to fresh air.[3][10] If breathing is difficult, administer oxygen.[3]

[10] If the victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth

resuscitation.[3][10] Seek immediate medical attention.[1]

Skin Contact: Immediately take off all contaminated clothing.[3][10] Wash the affected area

with soap and plenty of water.[3][10] Consult a doctor.[3][10]

Eye Contact: Immediately rinse the eyes with water for at least 15 minutes, removing contact

lenses if possible.[1][3][10] Seek immediate medical help.[1][3]
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Ingestion: Rinse the mouth with water.[3][10] Do NOT induce vomiting.[10] Never give

anything by mouth to an unconscious person.[10] Call a doctor or Poison Control Center

immediately.[3][10]

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[3]

Remove all sources of ignition.[3]

Spill Detected

Ensure Safety:
- Evacuate non-essential personnel

- Wear full PPE (respirator, gloves, goggles)
- Ensure adequate ventilation

- Remove ignition sources

Contain Spill
Prevent entry into drains and waterways.

Clean Up Spill
- Use spark-proof tools

- Dampen solid material with 60-70% ethanol
- Collect material into a suitable, closed container

Decontaminate Area
- Wash surfaces with ethanol, then soap and water

Dispose of Waste
- Label container properly

- Dispose of according to local regulations

Click to download full resolution via product page
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Caption: Step-by-step workflow for handling an accidental chemical spill.

The cleanup procedure involves preventing further leakage and avoiding entry into drains.[3]

For solid spills, dampen the material with 60-70% ethanol before transferring it to a suitable

container for disposal.[13] Use spark-proof tools and explosion-proof equipment.[3] The

collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[3]

Fire-Fighting and Disposal
Fire-Fighting: This material is not considered flammable.[5] In case of a fire involving this

chemical, use a dry chemical, carbon dioxide, or Halon extinguisher.[3] Firefighters should

wear self-contained breathing apparatus (SCBA) and full protective clothing.[3][10] Toxic

fumes of nitrogen oxides and hydrochloric acid may form in a fire.[3]

Disposal: The material and its container must be disposed of as hazardous waste.[1] This

should be done by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[3][10] Do not allow the product to enter drains or sewer

systems.[10] Contaminated packaging should be triply rinsed and offered for recycling or

disposed of according to official regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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